Cas no 81581-11-5 (1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester
• CAS No: 81581-11-5
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 4200467
• PubChem ID: 6405202
• Update Time: 2025-10-22

1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester
• 5-Chloro-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• Ethyl 5-chloro-1H-1,2,3-triazole-4-carboxylate
• CS-0045949
• Ethyl 5-chloro-2H-triazole-4-carboxylate
• 81581-11-5
• 5-carbethoxy-4-chloro-1,2,3-triazole
• AKOS005224030
• SCHEMBL1928112
• STL439599
• ethyl 5-chloro-2H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C5H6ClN3O2/c1-2-11-5(10)3-4(6)8-9-7-3/h2H2,1H3,(H,7,8,9)
• InChI Key： SZXVQNOLKJJDGL-UHFFFAOYSA-N
• SMILES： N1C(Cl)=C(C(OCC)=O)N=N1

Computed Properties

• Exact Mass: 175.0148541Da
• Monoisotopic Mass: 175.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.9Ų

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester

1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester (CAS No. 81581-11-5): A Comprehensive Overview

The compound 1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester (CAS No. 81581-11-5) is a significant organic compound with a unique structure and diverse applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of the chloro substituent at the 5-position and the ethyl ester group at the 4-position imparts specific chemical properties that make this compound valuable in various fields.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of triazole derivatives, including this compound. Researchers have explored various methodologies to optimize the production of chloro-substituted triazoles, focusing on improving yield and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to prepare chloro-substituted triazole carboxylic acids with high efficiency. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The ethyl ester group in this compound plays a crucial role in its chemical reactivity and solubility properties. Ester groups are known for their ability to enhance solubility in organic solvents, making this compound suitable for applications in drug delivery systems and polymer chemistry. Recent studies have highlighted the potential of triazole-based esters as building blocks for constructing bioactive molecules. For example, researchers at the University of California have utilized this compound as an intermediate in the synthesis of novel anti-inflammatory agents.

In terms of applications, chloro-substituted triazoles have gained attention in the pharmaceutical industry due to their potential as drug candidates. The triazole ring is known for its stability and ability to form hydrogen bonds, which are critical for drug-receptor interactions. A study published in *Nature Communications* reported that derivatives of this compound exhibit promising anti-cancer activity by targeting specific protein kinases involved in tumor progression.

Beyond pharmaceuticals, this compound has also found applications in materials science. The incorporation of triazole-based esters into polymer matrices has been shown to enhance mechanical properties and thermal stability. A research team at MIT developed a novel polymer composite using this compound as a cross-linking agent, resulting in materials with improved durability under harsh environmental conditions.

From an environmental perspective, understanding the degradation pathways of chloro-substituted triazoles is crucial for assessing their ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize these compounds under specific conditions. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 1H-1,2,3-Triazole-4-carboxylic acid, 5-chloro-, ethyl ester (CAS No. 81581-11-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing scientific innovation will undoubtedly grow.